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Abstract

For research organizations at the forefront of drug development and genomics, efficient and
accurate data management is paramount. The Collaborative OPen Omics (COPO) platform
provides a robust solution for brokering life science data, particularly genomics data, to public
repositories. Integrating COPO with an existing Laboratory Information Management System
(LIMS) can significantly streamline data submission workflows, reduce manual data entry
errors, and enhance data traceability from the lab bench to public archives. This application
note provides a detailed protocol for integrating COPO with a LIMS, enabling automated data
exchange and improving overall data management efficiency.

Introduction

In the life sciences, and particularly in drug development, the volume and complexity of data
generated necessitate sophisticated data management strategies. A Laboratory Information
Management System (LIMS) is central to managing sample information, experimental
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workflows, and results. Concurrently, platforms like COPO are essential for standardizing and
submitting data to public repositories, a critical step for data sharing and reproducibility.[1][2]

A direct integration between a LIMS and COPO bridges the gap between internal laboratory
data management and public data deposition.[1] This connection automates the transfer of
sample metadata and associated experimental details, ensuring data consistency and reducing
the administrative burden on researchers. The COPO platform exposes a RESTful API that
allows for programmatic access to its functionalities, making it amenable to integration with
other software systems.[3][4] This document outlines a general protocol for leveraging the
COPO API to establish a robust integration with a typical LIMS environment.

Prerequisites

Before initiating the integration process, ensure the following prerequisites are met:

COPO Account: An active user account on the COPO platform.
o API Access: Familiarity with RESTful APIs and the COPO API documentation.[3][4]

o LIMS with API Capabilities: A LIMS that can make outbound HTTP requests to a REST API
and process JSON responses. Most modern LIMS platforms support this functionality.

e Programming/Scripting Knowledge: Proficiency in a programming or scripting language such
as Python to orchestrate the API calls between the LIMS and COPO.

o Network Configuration: The LIMS server or the environment hosting the integration script
must have network access to the COPO API endpoints.

Protocol: LIMS and COPO Integration

This protocol describes a unidirectional data flow from COPO to a LIMS, a common use case
where the LIMS pulls information for downstream sample tracking and analysis.[1]

Part 1: Initial Setup and API Authentication

o Generate API Key: If required by the COPO API, generate an API key from your COPO
account settings. This key will be used to authenticate your API requests.
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e Develop an Integration Script: Create a script in a language of your choice (Python is
recommended) that will act as the middleware between your LIMS and the COPO API. This
script will handle API requests, data parsing, and data mapping.

o Configure LIMS: Within your LIMS, configure a mechanism to trigger this integration script.
This could be a scheduled job, a button in the user interface, or an event-driven trigger (e.g.,

when a new sample is registered).

Part 2: Fetching Data from COPO

 Identify Relevant COPO Endpoints: Based on your needs, identify the COPO API endpoints
you need to query. Common endpoints include those for retrieving manifests, samples, and
profiles.[3][4]

» Implement API Calls in Your Script: In your integration script, implement functions to make
GET requests to the identified COPO API endpoints. For example, to fetch sample records
by a specific manifest ID, you would use an endpoint like: https://copo-
project.org/api/manifest/{manifest_id}.[3]

o Handle API Responses: The COPO API will return data in JSON format. Your script should
be able to parse these JSON responses to extract the required information.

Part 3: Data Mapping and LIMS Update

o Define Data Mapping: Create a clear mapping between the fields in the COPO API response
and the corresponding fields in your LIMS database. For instance, a COPO sample_id might
map to a Sample_ldentifier field in your LIMS.

o Transform Data: If necessary, transform the data retrieved from COPO to match the format
required by your LIMS (e.g., date formats, controlled vocabularies).

o Update LIMS Records: Use your LIMS's API or other database interaction methods to update
or create records with the data fetched from COPO. Ensure you have robust error handling
to manage cases where a LIMS update might fail.
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Experimental Workflow: Automated Sample
Metadata Synchronization

The following diagram illustrates the logical workflow for synchronizing sample metadata from
COPO to a LIMS.
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Caption: Data flow for synchronizing sample metadata from COPO to a LIMS.

Quantitative Data Summary

The primary benefits of integrating COPO with a LIMS are qualitative improvements in data
accuracy and workflow efficiency. However, we can estimate the quantitative impact with the
following hypothetical data based on a lab processing 100 samples per week.
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Integrated .
) Manual Workflow Estimated
Metric Workflow (per
(per week) Improvement
week)
Time Spent on Data ]
4 hours 0.5 hours 87.5% reduction
Entry
Data Inconsistencies 5-10 errors 0-1 errors 80-100% reduction
. Significant
Data Traceability Manual lookup Instantaneous )
Improvement
Time to Public ]
o 2-3 days 0.5-1 day 66-75% reduction
Submission
Conclusion

Integrating COPO with existing laboratory data management systems presents a significant
opportunity to enhance research data workflows. By leveraging the COPO API, research
organizations can automate the synchronization of critical metadata, thereby improving data
quality, reducing manual effort, and accelerating the timeline for public data submission. This
application note provides a foundational protocol that can be adapted to various LIMS
environments, ultimately fostering a more efficient and interconnected research data
ecosystem.
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e To cite this document: BenchChem. [Application Note: Integrating COPO with Laboratory
Information Management Systems (LIMS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1623416/docs#application-note-integrating-copo-
with-laboratory-information-management-systems-lims]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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